N-[3-(5-{[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-methylbenzamide
N-[3-(5-{[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-methylbenzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0921407
InChI:
InChI=1S/C26H25N5O3S/c1-17-7-4-5-10-22(17)25(33)28-20-9-6-8-18(15-20)24-29-30-26(31(24)2)35-16-23(32)27-19-11-13-21(34-3)14-12-19/h4-15H,16H2,1-3H3,(H,27,32)(H,28,33)
SMILES:
CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NN=C(N3C)SCC(=O)NC4=CC=C(C=C4)OC
Molecular Formula:
C26H25N5O3S
Molecular Weight:
487.6 g/mol
N-[3-(5-{[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-methylbenzamide
CAS No.:
Cat. No.: VC0921407
Molecular Formula: C26H25N5O3S
Molecular Weight: 487.6 g/mol
* For research use only. Not for human or veterinary use.
![N-[3-(5-{[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-methylbenzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C26H25N5O3S |
|---|---|
| Molecular Weight | 487.6 g/mol |
| IUPAC Name | N-[3-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]phenyl]-2-methylbenzamide |
| Standard InChI | InChI=1S/C26H25N5O3S/c1-17-7-4-5-10-22(17)25(33)28-20-9-6-8-18(15-20)24-29-30-26(31(24)2)35-16-23(32)27-19-11-13-21(34-3)14-12-19/h4-15H,16H2,1-3H3,(H,27,32)(H,28,33) |
| Standard InChI Key | LTNVWIVHKWEUTE-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NN=C(N3C)SCC(=O)NC4=CC=C(C=C4)OC |
| Canonical SMILES | CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NN=C(N3C)SCC(=O)NC4=CC=C(C=C4)OC |
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